5-Trimethylsilylthiazole
Overview
Description
5-Trimethylsilylthiazole is a chemical compound with the empirical formula C6H11NSSi . It has a molecular weight of 157.31 . The compound is represented by the SMILES string CSi(C)C1=CN=CS1
.
Molecular Structure Analysis
The InChI string for 5-Trimethylsilylthiazole isInChI=1S/C6H11NSSi/c1-9(2,3)6-4-7-5-8-6/h4-5H,1-3H3
. The compound has a topological polar surface area of 41.1 Ų and a complexity of 99.7 . Chemical Reactions Analysis
Trimethylsilylthiazoles, such as 5-Trimethylsilylthiazole, can undergo ipso-substitution of the 2-SiMe3 group with various ketens . This reaction affords thiazolyl-trimethylsiloxy-ethylenes, which can be hydrolyzed to 2-acylthiazoles .Physical And Chemical Properties Analysis
5-Trimethylsilylthiazole is a liquid at 20 degrees Celsius . It has a molecular weight of 157.31 g/mol, a hydrogen bond donor count of 0, a hydrogen bond acceptor count of 2, and a rotatable bond count of 1 .Scientific Research Applications
Synthesis of Thiazole-Containing Compounds
5-Trimethylsilylthiazole is often used in the synthesis of thiazole-containing compounds . Thiazole ring systems are ubiquitous in biologically active natural products and pharmaceutically important compounds . Due to the importance of the thiazole ring system in biologically active natural products and modern drug discovery, numerous methodologies have been developed for the synthesis of thiazole-containing compounds .
Metalation of Thiazoles
5-Trimethylsilylthiazole has been used in the metalation of thiazoles . The regiochemistry of lithiation reactions of thiazole depends on the acidity of thiazole protons . Treatment of thiazole with 1.1 eq. n-BuLi and 1.1 eq. TMSCl generates the 5-trimethylsilylthiazole .
Cross-Coupling Reactions
The metalated thiazoles, which can be prepared using 5-Trimethylsilylthiazole, are used in metal-catalyzed cross-coupling reactions . These reactions are widely utilized in the synthesis of complex organic molecules .
4. Total Synthesis of Thiazolyl Peptide GE2270A The power of these metalated reactions is amply demonstrated in the total synthesis of the thiazolyl peptide GE2270A . In this work, three of the six thiazoles (A, E, and F) are assembled through reactions of the appropriated metalated thiazoles .
properties
IUPAC Name |
trimethyl(1,3-thiazol-5-yl)silane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NSSi/c1-9(2,3)6-4-7-5-8-6/h4-5H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BFCGWRVEKWHDGG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)C1=CN=CS1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NSSi | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20375388 | |
Record name | 5-Trimethylsilylthiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20375388 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
157.31 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Trimethylsilylthiazole | |
CAS RN |
79265-36-4 | |
Record name | 5-Trimethylsilylthiazole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20375388 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Trimethylsilylthiazole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How does 5-Trimethylsilylthiazole react with dichloroketen, and how is this different from the reactivity of its isomer, 2-Trimethylsilylthiazole?
A: 5-Trimethylsilylthiazole reacts with dichloroketen at the C-2 position of the thiazole ring, leading to a Michael-type addition product. This results in the formation of 2-dichloroacetyl-5-trimethylsilylthiazole []. In contrast, its isomer, 2-Trimethylsilylthiazole, undergoes an ipso-substitution reaction with ketens, where the trimethylsilyl group at the 2-position is replaced by the keten moiety []. This difference in reactivity highlights the impact of the trimethylsilyl group's position on the thiazole ring's susceptibility to electrophilic attack.
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